Oxaflumazine disuccinate
Oxaflumazine disuccinate
Brand Name:
Vulcanchem
CAS No.:
7450-97-7
VCID:
VC20880209
InChI:
InChI=1S/C26H32F3N3O2S.2C4H6O4/c27-26(28,29)20-7-8-24-22(19-20)32(21-5-1-2-6-23(21)35-24)11-3-10-30-13-15-31(16-14-30)12-9-25-33-17-4-18-34-25;2*5-3(6)1-2-4(7)8/h1-2,5-8,19,25H,3-4,9-18H2;2*1-2H2,(H,5,6)(H,7,8)
SMILES:
C1COC(OC1)CCN2CCN(CC2)CCCN3C4=CC=CC=C4SC5=C3C=C(C=C5)C(F)(F)F.C(CC(=O)O)C(=O)O.C(CC(=O)O)C(=O)O
Molecular Formula:
C34H44F3N3O10S
Molecular Weight:
743.8 g/mol
Oxaflumazine disuccinate
CAS No.: 7450-97-7
Cat. No.: VC20880209
Molecular Formula: C34H44F3N3O10S
Molecular Weight: 743.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 7450-97-7 |
|---|---|
| Molecular Formula | C34H44F3N3O10S |
| Molecular Weight | 743.8 g/mol |
| IUPAC Name | butanedioic acid;10-[3-[4-[2-(1,3-dioxan-2-yl)ethyl]piperazin-1-yl]propyl]-2-(trifluoromethyl)phenothiazine |
| Standard InChI | InChI=1S/C26H32F3N3O2S.2C4H6O4/c27-26(28,29)20-7-8-24-22(19-20)32(21-5-1-2-6-23(21)35-24)11-3-10-30-13-15-31(16-14-30)12-9-25-33-17-4-18-34-25;2*5-3(6)1-2-4(7)8/h1-2,5-8,19,25H,3-4,9-18H2;2*1-2H2,(H,5,6)(H,7,8) |
| Standard InChI Key | GGEQGDSOSYWSPU-UHFFFAOYSA-N |
| SMILES | C1COC(OC1)CCN2CCN(CC2)CCCN3C4=CC=CC=C4SC5=C3C=C(C=C5)C(F)(F)F.C(CC(=O)O)C(=O)O.C(CC(=O)O)C(=O)O |
| Canonical SMILES | C1COC(OC1)CCN2CCN(CC2)CCCN3C4=CC=CC=C4SC5=C3C=C(C=C5)C(F)(F)F.C(CC(=O)O)C(=O)O.C(CC(=O)O)C(=O)O |
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